Cas no 1223394-47-5 (2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide)

• Product Name: 2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide
• CAS No: 1223394-47-5
• MF: C₁₆H₁₇ClN₂OS
• MW: 320.836981534958
• CID: 5901489
• PubChem ID: 34944363
• Update Time: 2025-05-20

2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1223394-47-5
• EN300-26583403
• 2-chloro-N-[2-(3,4-dimethylphenyl)sulfanylethyl]pyridine-4-carboxamide
• Z147137344
• AKOS033371015
• 2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide

• Inchi： 1S/C16H17ClN2OS/c1-11-3-4-14(9-12(11)2)21-8-7-19-16(20)13-5-6-18-15(17)10-13/h3-6,9-10H,7-8H2,1-2H3,(H,19,20)
• InChI Key： PMNOYQCMWBXAEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCCSC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 320.0750120g/mol
• Monoisotopic Mass: 320.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide

Introduction to CAS No. 1223394-47-5: 2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide

The compound CAS No. 1223394-47-5, also known as 2-chloro-N-{2-[(3,4-dimethylphenyl)sulfanyl]ethyl}pyridine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 4-position. Additionally, the molecule features a sulfanyl group attached to a dimethylphenyl moiety, which introduces unique electronic and steric properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the sulfanyl group in this compound suggests potential antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, the dimethylphenyl substituent may enhance the molecule's lipophilicity, improving its bioavailability and pharmacokinetic profile.

One of the key aspects of this compound is its synthetic methodology. Researchers have employed various strategies to synthesize similar pyridine derivatives, including nucleophilic aromatic substitution and coupling reactions. The synthesis of this compound likely involves a multi-step process, starting with the preparation of the pyridine ring followed by functionalization with the chlorine and carboxamide groups. The introduction of the sulfanyl group would require careful control over reaction conditions to ensure selective substitution.

In terms of applications, this compound has shown promise in preliminary in vitro studies as a potential inhibitor of certain enzymes involved in inflammatory pathways. Its ability to modulate these pathways could make it a candidate for anti-inflammatory drug development. Additionally, the compound's structural features suggest it may have antimicrobial properties, which could be explored in future studies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent advancements in green chemistry have emphasized the importance of designing molecules with biodegradable properties to minimize ecological harm. While specific data on this compound's environmental fate are not yet available, its structure suggests that it may undergo hydrolysis under certain conditions.

In conclusion, CAS No. 1223394-47-5 represents a valuable addition to the library of pyridine derivatives with potential applications in pharmaceuticals and beyond. Continued research into its synthesis, biological activity, and environmental impact will be essential for unlocking its full potential.